Cas no 56983-40-5 (Naphth[1,2-d]oxazole, 7-bromo-)

• Product Name: Naphth[1,2-d]oxazole, 7-bromo-
• CAS No: 56983-40-5
• MF: C₁₁H₆BrNO
• MW: 248.075441837311
• CID: 1600798
• Update Time: 2024-08-30

Naphth[1,2-d]oxazole, 7-bromo- Chemical and Physical Properties

Names and Identifiers

• Naphth[1,2-d]oxazole, 7-bromo-
• 7-Bromonaphth[1,2-d]oxazole

• Inchi： 1S/C11H6BrNO/c12-8-2-3-9-7(5-8)1-4-10-11(9)13-6-14-10/h1-6H
• InChI Key： IEHWHFGOGNVUBW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=C2N=C1)C=CC(Br)=C3

Computed Properties

• Exact Mass: 246.96328

Experimental Properties

• Density: 1.655±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 111-112 °C
• Boiling Point: 366.2±15.0 °C(Predicted)
• PSA: 26.03
• pka: -0.11±0.30(Predicted)